Cas no 934536-10-4 (tert-Butyl 4-amino-3-fluoropiperidine-1-carboxylate)

tert-Butyl 4-amino-3-fluoropiperidine-1-carboxylate structure
934536-10-4 structure
Product Name:tert-Butyl 4-amino-3-fluoropiperidine-1-carboxylate
CAS No:934536-10-4
MF:C10H19FN2O2
MW:218.268466234207
MDL:MFCD10566556
CID:1026840
PubChem ID:21948952
Update Time:2024-10-26

tert-Butyl 4-amino-3-fluoropiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 4-amino-3-fluoropiperidine-1-carboxylate
    • 1-BOC-4-AMINO-3-FLUOROPIPERIDINE
    • 1,1-Dimethylethyl 4-amino-3-fluoro-1-piperidinecarboxylate (ACI)
    • 1-(tert-Butyloxycarbonyl)-3-Fluoro-4-aminopiperidine
    • 1-Boc-4-amino-3-fluoro-piperidine
    • cis-1,1-dimethylethyl 4-amino-3-fluoro-1-piperidinecarboxylate
    • SY099035
    • SB10608
    • 907544-16-5
    • tert-butyl rac-(3S,4R)-4-amino-3-fluoro-piperidine-1-carboxylate
    • TRANS-4-AMINO-1-BOC-3-FLUOROPIPERIDINE
    • (3S,4R)-1-Boc-3-fluoropiperidin-4-amine
    • SCHEMBL518570
    • (3R,4S)-1-Boc-3-fluoropiperidin-4-amine
    • Cis (3s, 4r)-tert-butyl 4-amino-3-fluoropiperidine-1-carboxylate
    • SY097883
    • MFCD17976872
    • DB-079572
    • (3S,4S)-1-Boc-3-fluoropiperidin-4-amine
    • SB21992
    • cis-tert-butyl 4-amino-3-fluoropiperidine-1-carboxylate
    • 4-Amino-1-Boc-3-fluoropiperidine
    • C10H19FN2O2
    • DB-062431
    • MFCD12912368
    • 4-AMINO-3-FLUORO-PIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • CS-0048229
    • TERT-BUTYL4-AMINO-3-FLUOROPIPERIDINE-1-CARBOXYLATE
    • CIS-4-AMINO-1-BOC-3-FLUOROPIPERIDINE
    • SY097692
    • J-501258
    • 4-Amino-1-Boc-3-fluoropiperidine;1-Boc-4-Amino-3-fluoropiperidine
    • DB-012587
    • trans-tert-butyl 4-amino-3-fluoropiperidine-1-carboxylate
    • DB-012383
    • AKOS015837055
    • DS-12773
    • 1-BOC-3-FLUORO-4-AMINOPIPERIDINE
    • MFCD12756122
    • PB16834
    • Tert-butyl (3S,4R)-4-amino-3-fluoro-piperidine-1-carboxylate
    • SB10609
    • AB66405
    • (3R,4R)-1-Boc-4-amino-3-fluoropiperidine
    • ZQRYPCAUVKVMLZ-UHFFFAOYSA-N
    • PB31478
    • 934536-10-4
    • SY098193
    • tert-butyl (3S,4S)-4-Amino-3-fluoro-piperidine-1-carboxylate
    • MFCD10566556
    • SY100395
    • 577691-56-6
    • EN300-336009
    • tert-Butyl 4-amino-3-fluoro-piperidine-1-carboxylate
    • PB24046
    • MDL： MFCD10566556
    • Inchi： 1S/C10H19FN2O2/c1-10(2,3)15-9(14)13-5-4-8(12)7(11)6-13/h7-8H,4-6,12H2,1-3H3
    • InChI Key： ZQRYPCAUVKVMLZ-UHFFFAOYSA-N
    • SMILES： O=C(N1CC(F)C(N)CC1)OC(C)(C)C

Computed Properties

  • Exact Mass: 218.14305602g/mol
  • Monoisotopic Mass: 218.14305602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 55.6Ų

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Liquid

tert-Butyl 4-amino-3-fluoropiperidine-1-carboxylate Security Information

tert-Butyl 4-amino-3-fluoropiperidine-1-carboxylate Pricemore >>

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tert-Butyl 4-amino-3-fluoropiperidine-1-carboxylate Production Method

Production Method 1

934536-09-1 934536-09-1
934536-10-4 934536-10-4
Reaction Conditions
1.1 Reagents: Ammonium formate Solvents: Methanol ;  10 min, rt
1.2 Catalysts: Palladium ;  2 h, 60 °C
Reference
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Production Method 2

1660108-90-6 1660108-90-6
934536-10-4 934536-10-4
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ;  48 h, rt
Reference
Preparation of substituted imidazoquinolines as inhibitors of MEK
, World Intellectual Property Organization, , ,

Production Method 3

934536-10-4 934536-10-4
Reaction Conditions
Reference
Process fro preparation of pyridine derivative and use thereof
, World Intellectual Property Organization, , ,

Production Method 4

211108-50-8 211108-50-8
934536-10-4 934536-10-4
Reaction Conditions
1.1 Reagents: Ammonium acetate ,  Sodium cyanoborohydride Solvents: Methanol ;  18 h, rt
1.2 Reagents: Sodium carbonate Solvents: Water ;  rt
Reference
Preparation of Tbk/IKKε inhibitor compounds and uses thereof
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Production Method 5

934536-09-1 934536-09-1
934536-10-4 934536-10-4
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Methanol ;  16 h, 30 psi, 50 °C
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Production Method 6

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1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  16 h, 1 atm, 20 °C
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Production Method 7

934536-09-1 934536-09-1
934536-10-4 934536-10-4
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Methanol ;  4 h, rt
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Production Method 8

934536-10-4 934536-10-4
Reaction Conditions
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tert-Butyl 4-amino-3-fluoropiperidine-1-carboxylate Raw materials

tert-Butyl 4-amino-3-fluoropiperidine-1-carboxylate Preparation Products

tert-Butyl 4-amino-3-fluoropiperidine-1-carboxylate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:934536-10-4)tert-Butyl 4-amino-3-fluoropiperidine-1-carboxylate
Order Number:A857410
Stock Status:in Stock
Quantity:5g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:06
Price ($):216.0/756.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:934536-10-4)tert-Butyl 4-amino-3-fluoropiperidine-1-carboxylate
A857410
Purity:99%/99%
Quantity:5g/25g
Price ($):216.0/756.0
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